Cas no 466-80-8 (1H,12H-Benzo[i]pyrano[3,4-g]indolizin-12-one,2,6,8,9,9a,10-hexahydro-2-methoxy-, (2R,9aS,13bS)-)

1H,12H-Benzo[i]pyrano[3,4-g]indolizin-12-one,2,6,8,9,9a,10-hexahydro-2-methoxy-, (2R,9aS,13bS)- structure
466-80-8 structure
Product Name:1H,12H-Benzo[i]pyrano[3,4-g]indolizin-12-one,2,6,8,9,9a,10-hexahydro-2-methoxy-, (2R,9aS,13bS)-
CAS No:466-80-8
MF:C16H19NO3
MW:273.326964616776
CID:331439
PubChem ID:441076
Update Time:2025-04-19

1H,12H-Benzo[i]pyrano[3,4-g]indolizin-12-one,2,6,8,9,9a,10-hexahydro-2-methoxy-, (2R,9aS,13bS)- Chemical and Physical Properties

Names and Identifiers

    • 1H,12H-Benzo[i]pyrano[3,4-g]indolizin-12-one,2,6,8,9,9a,10-hexahydro-2-methoxy-, (2R,9aS,13bS)-
    • Α-(2-METHYL-01-OXO-2-PROPENYL)-Ω-(SULFOOXY)POLY[OXY(METHYL-1,2-ETHANEDIYL)], SODIUM SALT
    • α-Erythroidine
    • (4bS,6R,13aS)-6-methoxy-1,6,10,12,13,13a-hexahydro-3H,5H-pyrano[4',3':3,4]pyrido[2,1-i]indol-3-one
    • 0M56M9D8T6
    • alpha-Erythroidine
    • NS00094633
    • UNII-0M56M9D8T6
    • 4-[(R)-hydroxy-[(2S,5R)-5-vinylquinuclidin-2-yl]methyl]quinolin-6-ol
    • (3beta,12beta)-1,2,6,7-Tetradehydro-12,17-dihydro-3-methoxy-16(15H)-oxaerythrinan-15-one
    • C06531
    • .ALPHA.-ERYTHROIDINE [MI]
    • Q27236951
    • AC1L9AI2
    • DTXSID10331559
    • 466-80-8
    • (3.BETA.,12.BETA.)-1,2,6,7-TETRADEHYDRO-12,17-DIHYDRO-3-METHOXY-16(15H)-OXAERYTHRINAN-15-ONE
    • SureCN4883322
    • 1H,12H-Benzo(I)pyrano(3,4-g)indolizin-12-one, 2,6,8,9,9a,10-hexahydro-2-methoxy-, (2R,9aS,13bS)-
    • SCHEMBL4883322
    • alpha-Erythroidine [MI]
    • Inchi: 1S/C16H19NO3/c1-19-13-3-2-12-5-7-17-6-4-11-10-20-15(18)8-14(11)16(12,17)9-13/h2-3,5,8,11,13H,4,6-7,9-10H2,1H3/t11-,13+,16+/m1/s1
    • InChI Key: IXPDLJKEPLTCOU-FFSVYQOJSA-N
    • SMILES: O1C(C=C2[C@@H](C1)CCN1CC=C3C=C[C@@H](C[C@@]123)OC)=O

Computed Properties

  • Exact Mass: 273.136
  • Monoisotopic Mass: 273.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.27
  • Melting Point: 58-60°
  • Boiling Point: 522°C at 760 mmHg
  • Flash Point: 269.5°C
  • Refractive Index: 1.613
  • PSA: 38.77000
  • LogP: 1.38310
  • Specific Rotation: D27 +136° (c = 0.5 in water)

1H,12H-Benzo[i]pyrano[3,4-g]indolizin-12-one,2,6,8,9,9a,10-hexahydro-2-methoxy-, (2R,9aS,13bS)- Related Literature

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